Cas no 1187586-58-8 ((R,S)-Montelukast Bis-sulfide)

(R,S)-Montelukast Bis-sulfide structure

Product Name:(R,S)-Montelukast Bis-sulfide

CAS No:1187586-58-8

MF:C₄₁H₄₆ClNO₅S₂

MW:732.390648365021

CID:3162472

PubChem ID:44224648

Update Time:2025-04-21

(R,S)-Montelukast Bis-sulfide Chemical and Physical Properties

Names and Identifiers

- [R,E]-[[1-[3-[2-(7-chloro-2-quinolinyl)-2-(R)-[(carboxymethyl)cyclopropyl]methyl]thio]ethyl]phenyl]-3-[[[[2-(1-hydroxy-1-methylethyl)phenyl]propyl]thio]methyl]-cyclopropane acetic acid
- .2-[(R)-1-[[[1-[3-[2-(7-chloro-2-quinolinyl)-(S)-1-({[1-(carboxymethyl)cyclopropyl]methyl}thio)ethyl]phenyl]-3-[2-(1-hydroxy-1-methylethyl)phenyl]-propyl]thio]methyl]cyclopropane]acetic acid
- 1-[((1R)-1-(3-(2-(7-chloro-2-quinolinyl)-(2R)-2-((1-carboxymethylcyclopropyl)methylthio)ethyl)pheny)-3-(2-(1-hydroxy-1-methylethyl)phenyl)propylthio)methyl]cyclopropaneacetic acid
- (R,S)-Montelukast Bissulfide
- Montelukast EP impurity E
- Montelukast impurity E (R,S)
- UNII-TL51FC9FWV
- DTXSID30657925
- 1-[[[(1R)-1-[3-[(1R)-1-[[[1-(Carboxymethyl)cyclopropyl]methyl]thio]-2-(7-chloro-2-quinolinyl)ethyl]phenyl]-3-[2-(1-hydroxy-1-methylethyl)phenyl]propyl]thio]methyl]-cyclopropaneacetic acid
- 1-[[[(1R)-1-[3-[(1S)-1-[[[1-(Carboxymethyl)cyclopropyl]methyl]thio]-2-(7-chloro-2-quinolinyl)ethyl]phenyl]-3-[2-(1-hydroxy-1-methylethyl)phenyl]propyl]thio]methyl]-cyclopropaneacetic Acid
- 1-((((1R)-1-(3-((1S)-1-(((1-(Carboxymethyl)cyclopropyl)methyl)thio)-2-(7-chloro-2-quinolinyl)ethyl)phenyl)-3-(2-(1-hydroxy-1-methylethyl)phenyl)propyl)thio)methyl)cyclopropaneacetic acid
- (R,S)-Montelukast Bis-sulfide
- 2-[1-[[(1R)-1-[3-[(1S)-1-[[1-(carboxymethyl)cyclopropyl]methylsulfanyl]-2-(7-chloroquinolin-2-yl)ethyl]phenyl]-3-[2-(2-hydroxypropan-2-yl)phenyl]propyl]sulfanylmethyl]cyclopropyl]acetic acid
- 1187586-58-8
- Cyclopropaneacetic acid, 1-((((1R)-1-(3-((1S)-1-(((1-(carboxymethyl)cyclopropyl)methyl)thio)-2-(7-chloro-2-quinolinyl)ethyl)phenyl)-3-(2-(1-hydroxy-1-methylethyl)phenyl)propyl)thio)methyl)-
- G87732
- {1-[({(1R)-1-{3-[(1S)-1-({[1-(Carboxymethyl)cyclopropyl]methyl}sulfanyl)-2-(7-chloroquinolin-2-yl)ethyl]phenyl}-3-[2-(2-hydroxypropan-2-yl)phenyl]propyl}sulfanyl)methyl]cyclopropyl}acetic acid
- SCHEMBL10054298
- 1-[[[(1R)-1-[3-[(1S)-1-[[[1-(Carboxymethyl)cyclopropyl]methyl]thio]-2-(7-chloro-2-quinolinyl)ethyl]phenyl]-3-[2-(1-hydroxy-1-methylethyl)phenyl]propyl]thio]methyl]-cyclopropaneacetic Acid;Montelukast EP Impurity E; Montelukast USP Related Compound D
- TL51FC9FWV
- 1187586-61-3
- (R,R)-Montelukast Bis-sulfide
- 1- [[[(1R) - 1- [3- [(1R) - 1- [[[1- (Carboxymethyl) cyclopropyl] methyl] thio] - 2- (7- chloro- 2- quinolinyl) ethyl] phenyl] - 3- [2- (1- hydroxy- 1- methylethyl) phenyl] propyl] thio] methyl] -cyclopropaneacetic acid
- IM111982
- Inchi： 1S/C41H46ClNO5S2/c1-39(2,48)33-9-4-3-6-27(33)12-15-35(49-25-40(16-17-40)23-37(44)45)29-7-5-8-30(20-29)36(50-26-41(18-19-41)24-38(46)47)22-32-14-11-28-10-13-31(42)21-34(28)43-32/h3-11,13-14,20-21,35-36,48H,12,15-19,22-26H2,1-2H3,(H,44,45)(H,46,47)/t35-,36+/m1/s1
- InChI Key： SJNODSMYYCYZTO-XDSPJLLDSA-N
- SMILES： ClC1C=CC2=C(C=1)N=C(C=C2)C[C@@H](C1=CC=CC(=C1)[C@@H](CCC1C=CC=CC=1C(C)(C)O)SCC1(CC(=O)O)CC1)SCC1(CC(=O)O)CC1

Computed Properties

Exact Mass: 731.25100
Monoisotopic Mass: 731.2505936g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 50
Rotatable Bond Count: 18
Complexity: 1150
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 8
Topological Polar Surface Area: 158Å²

Experimental Properties

Density: 1.302±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Insuluble (1.5E-5 g/L) (25 ºC),
PSA: 158.32000
LogP: 10.04950

(R,S)-Montelukast Bis-sulfide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at recommended temperature

(R,S)-Montelukast Bis-sulfide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M567975-1mg	(R,S)-Montelukast Bis-sulfide	1187586-58-8		1mg	$339.00	2023-05-17
TRC	M567975-2.5mg	(R,S)-Montelukast Bis-sulfide	1187586-58-8		2.5mg	$741.00	2023-05-17
TRC	M567975-5mg	(R,S)-Montelukast Bis-sulfide	1187586-58-8		5mg	$ 1403.00	2023-09-06
TRC	M567975-10mg	(R,S)-Montelukast Bis-sulfide	1187586-58-8		10mg	$ 2662.00	2023-09-06
A2B Chem LLC	AE25370-10mg	Montelukast EP IMpurity E	1187586-58-8	≥95%	10mg	$1224.00	2024-04-20